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Introduction: Overcoming Environmental
Limitations to Tomato Fruit Set
The successful transition from flower to fruit in tomato (Solanum lycopersicum), a process

known as fruit set, is intrinsically linked to successful pollination and fertilization. However, this

critical developmental stage is highly susceptible to environmental stressors, particularly

temperature extremes. Night temperatures below 10°C or day temperatures exceeding 30°C

can significantly impair pollination and fertilization, leading to flower drop and substantial yield

losses.[1] Parthenocarpy, the development of fruit without fertilization, presents a valuable

agronomic trait, as it uncouples fruit production from the vagaries of pollination, ensuring more

stable yields under adverse conditions.[2]

Chlorflurecol, a synthetic plant growth regulator belonging to the morphactin group, has been

demonstrated to be an effective inducer of parthenocarpy in tomatoes.[3] Morphactins are

known for their profound influence on plant morphogenesis.[1][4] This document provides a

comprehensive guide for researchers, scientists, and drug development professionals on the

application of chlorflurecol to induce parthenocarpy in tomatoes, detailing the underlying

mechanisms of action and providing robust experimental protocols.
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Mechanism of Action: A Hormonal Cascade Initiated
by Auxin Transport Inhibition
Chlorflurecol's ability to induce parthenocarpy stems from its function as an auxin transport

inhibitor.[5] In a normal, unpollinated tomato ovary, low levels of auxin and gibberellin, coupled

with the presence of repressor proteins, prevent fruit development.[6] Following successful

pollination and fertilization, a surge in auxin levels within the ovules triggers a signaling

cascade that initiates fruit growth.

Chlorflurecol mimics this initial auxin signal by blocking the polar transport of endogenous

auxin, leading to its accumulation within the ovary. This localized increase in auxin

concentration initiates a downstream signaling pathway that is mediated by gibberellins (GA).

The accumulated auxin promotes the biosynthesis of active gibberellins by upregulating the

expression of GA biosynthesis genes, such as GA20-oxidase.[7] This increase in active GAs

then leads to the degradation of DELLA proteins, which are negative regulators of GA signaling

and repressors of fruit set.[6][7] With the removal of these repressors, the genetic program for

fruit development is activated, leading to cell division, cell expansion, and ultimately, the

formation of a seedless, parthenocarpic fruit.[6][7]
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Caption: Hormonal cascade of chlorflurecol-induced parthenocarpy in tomato.

Quantitative Data Summary
The efficacy of chlorflurecol in inducing parthenocarpy is concentration-dependent. While

effective in promoting fruit set, higher concentrations can lead to undesirable side effects. The

following table summarizes the observed effects of different chlorflurecol concentrations on

tomato fruit development.

Concentr
ation
(ppm)

Applicati
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Method

Fruit Set
(%)

Fruit
Weight
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of
Malforma
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Referenc
e

0.5 - 1.0
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Spray
88 - 100 - Present

Stronger in

greenhous

e

[3]

5.0
Foliar

Spray
High - Increased Severe -

10.0
Foliar

Spray
High - Increased Severe -

Note: The optimal concentration can vary depending on the tomato cultivar, environmental

conditions, and application method. It is crucial to conduct preliminary trials with a range of

concentrations to determine the most effective and least phytotoxic dose for a specific

experimental setup.

Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for the application of

chlorflurecol to induce parthenocarpy in tomatoes. All procedures should be conducted with

appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.

Protocol 1: Foliar Spray Application
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This method is suitable for treating a larger number of plants and for assessing the overall

impact of chlorflurecol on both reproductive and vegetative growth.

Materials:

Chlorflurecol (analytical grade)

Ethanol (95%)

Tween-20 or other suitable surfactant

Distilled water

Volumetric flasks

Pipettes

Handheld atomizer or sprayer

pH meter

Tomato plants at the first flowering stage

Procedure:

Stock Solution Preparation (1000 ppm):

Accurately weigh 100 mg of chlorflurecol and dissolve it in a small volume of 95%

ethanol (e.g., 5-10 mL) in a 100 mL volumetric flask.

Once fully dissolved, bring the volume up to 100 mL with distilled water. This creates a

1000 ppm stock solution. Store in a cool, dark place.

Working Solution Preparation (e.g., 10 ppm):

To prepare a 10 ppm working solution, pipette 1 mL of the 1000 ppm stock solution into a

100 mL volumetric flask.
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Add 0.05 mL of Tween-20 (to a final concentration of 0.05% v/v) to act as a surfactant,

which improves the adhesion and absorption of the solution on the leaf surface.

Bring the volume up to 100 mL with distilled water.

Adjust the pH of the final solution to approximately 6.0-7.0 using a pH meter and dilute

HCl or NaOH as needed.

Application:

Identify tomato plants where the first flower clusters have flowers at anthesis (fully open).

Using a handheld atomizer, apply the working solution as a fine mist to the entire foliage of

the plant, ensuring thorough coverage of both the upper and lower leaf surfaces, as well

as the flower clusters. Apply until the point of runoff.

For control plants, apply a solution containing the same concentration of ethanol and

Tween-20 in distilled water.

Conduct the application in the early morning or late evening to minimize evaporation and

potential phototoxicity.

Post-Application Care and Observation:

Maintain the plants under optimal growing conditions.

Observe the plants regularly for signs of parthenocarpic fruit development, as well as any

potential phytotoxic effects such as leaf epinasty, stunting of vegetative growth, or fruit

malformation.

Record data on fruit set percentage, fruit size and weight, and the incidence of any

abnormalities.

Protocol 2: Direct Flower Cluster Application
This method is more targeted and minimizes the effects on vegetative growth, making it ideal

for studies focused specifically on fruit development.
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Materials:

Chlorflurecol working solution (prepared as in Protocol 1, typically at a higher

concentration, e.g., 50-100 ppm)

Micropipette or a small, soft paintbrush

Tomato plants with emasculated flowers (optional, to ensure no self-pollination)

Procedure:

Flower Selection and Preparation:

Select flower clusters with flowers at the anthesis stage.

For controlled experiments to confirm parthenocarpy, emasculate the flowers 1-2 days

before anthesis by carefully removing the anther cone with fine forceps, leaving the pistil

intact.

Application:

Using a micropipette, apply a small, precise volume (e.g., 10-20 µL) of the chlorflurecol
working solution directly onto the ovary of each selected flower.

Alternatively, use a small, soft paintbrush to gently apply the solution to the flower cluster,

ensuring contact with the ovaries.

Control and Observation:

Treat control flowers with the solvent-only solution.

Tag the treated flower clusters for easy identification.

Monitor the development of the treated ovaries over time, recording the percentage of fruit

set and observing the characteristics of the developing parthenocarpic fruits.

Protocol 3: Lanolin Paste Application
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This method provides a slow-release application of chlorflurecol directly to the target tissue

and is highly effective for inducing parthenocarpy in individual flowers.

Materials:

Chlorflurecol

Anhydrous lanolin

Small beaker or vial

Hot plate or water bath

Stirring rod

Toothpick or fine-tipped applicator

Procedure:

Paste Preparation:

In a small beaker, gently heat anhydrous lanolin on a hot plate or in a water bath until it

melts (approximately 70°C).[8]

Weigh the desired amount of chlorflurecol to achieve the target concentration in the

paste (e.g., for a 0.1% paste, add 1 mg of chlorflurecol to 999 mg of lanolin).

Slowly add the powdered chlorflurecol to the molten lanolin while stirring continuously to

ensure a homogenous mixture.[8]

Allow the paste to cool to room temperature, where it will solidify.

Application:

Select flowers at the anthesis stage (emasculation is recommended for controlled studies).

Using a toothpick or a fine-tipped applicator, apply a small amount of the chlorflurecol-
lanolin paste to the base of the ovary of each flower.
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Control and Observation:

Apply pure lanolin paste to control flowers.

Monitor the treated flowers for fruit set and development as described in the previous

protocols.

Preparation

Application

Observation & Data Collection

Grow tomato plants to first flowering stage

Prepare Chlorflurecol stock and working solutions Prepare Chlorflurecol-lanolin paste (if applicable)

Protocol 1: Foliar Spray Protocol 2: Direct Flower Application Protocol 3: Lanolin Paste Application

Monitor plants for fruit set and phytotoxicity

Collect data on fruit set %, fruit weight, and malformations

Analyze and interpret results
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Caption: General experimental workflow for inducing parthenocarpy in tomatoes using

chlorflurecol.

References
de Jong, M., Wolters-Arts, M., Feron, R., Mariani, C., & Vriezen, W. H. (2009). The role of

auxin and gibberellin in tomato fruit set. Journal of Experimental Botany, 60(5), 1523–1532.

[Link]

Ding, J., Chen, B., Xia, X., Mao, W., Shi, K., Zhou, Y., & Yu, J. (2013). Cytokinin-Induced

Parthenocarpic Fruit Development in Tomato Is Partly Dependent on Enhanced Gibberellin

and Auxin Biosynthesis. PLOS ONE, 8(7), e70080. [Link]

AVRDC - The World Vegetable Center. (n.d.). Suggested Cultural Practices for Tomato. [Link]

He, H., & Yamamuro, C. (2022). Interplays between auxin and GA signaling coordinate early

fruit development. Horticulture Research, 9, uhab078. [Link]

Schneider, G. (1970). MORPHACTINS: PHYSIOLOGY AND PERFORMANCE. Annual

Review of Plant Physiology, 21(1), 499–536. [Link]

Schneider, G., & Merck, E. (1973). MORPHACTINS IN FRUIT GROWING: EARLY

INDICATIONS. Acta Horticulturae, (34), 497–507. [Link]

Serrani, J. C., Carrera, E., Soriano, T., Alós, E., Primo-Millo, E., & García-Martínez, J. L.

(2010). Inhibition of Auxin Transport from the Ovary or from the Apical Shoot Induces

Parthenocarpic Fruit-Set in Tomato Mediated by Gibberellins. Plant Physiology, 153(2), 851–

862. [Link]

Serrani, J. C., Ruiz-Rivero, O., Fos, M., & García-Martínez, J. L. (2008). Auxin-induced fruit-

set in tomato is mediated in part by gibberellins. The Plant Journal, 56(6), 922–934. [Link]

Yashpal Singh Bisht. (2023, February 16). Morphactins in Plants, Role in Vegetables, Plant

Growth & Development for ICAR/NEET Biology/SRF/NET [Video]. YouTube. [Link]

Łukasik, S., & Huszcza, W. (1974). Effect of morphactin IT 3456 (methyl-2-chloro-9-
hydroxyfluorene-(9)-carboxylate)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1219998/docs?utm_src=pdf-body#application-notes-and-protocols-for-inducing-parthenocarpy-in-tomatoes-with-chlorflurecol
https://academic.oup.com/jxb/article/60/5/1523/593131
https://doi.org/10.1371/journal.pone.0070080
https://avrdc.org/suggested-cultural-practices-tomato/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8768783/
https://www.annualreviews.org/doi/abs/10.1146/annurev.pp.21.060170.002435
https://doi.org/10.17660/ActaHortic.1973.34.68
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2879782/
https://onlinelibrary.wiley.com/doi/full/10.1111/j.1365-313X.2008.03654.x
https://www.youtube.com/watch?v=kR-7k5qZ-9c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carmi, A., & Rotem, R. (2003). Induction of parthenocarpy in tomato via specific expression

of the rolB gene in the ovary. Planta, 217(5), 743–751. [Link]

Gaonkar, G. M., & Gaonkar, S. (1975). Auxin and the response of pea roots to auxin

transport inhibitors: morphactin. Plant Physiology, 55(6), 1082–1086. [Link]

Krelle, E. (1970). Studies of Morphactin on the Growth and Auxin Distribution on
Chrysanthemum morifolium Ramat1. Journal of the American Society for Horticultural
Science, 95(6), 693-697.

Noodén, L. D., & Noodén, S. M. (1985). Effects of Morphactin and Other Auxin Transport

Inhibitors on Soybean Senescence and Pod Development. Plant Physiology, 78(2), 263–266.

[Link]

CN102511488B - Plant sprouting agent and preparation method thereof - Google Patents.
(n.d.).

The hormone regulatory mechanism underlying parthenocarpic fruit formation in tomato.

(2024). Horticulture Research. [Link]

Poliquit, D. L., & Diputado, M. T. (2007). Tomato fruit parthenocarpy and yield increase in

response to chlorophenoxyacetic acid. Annals of Tropical Research, 29(2). [Link]

Mann, J. D., Hield, H., Yung, K., & Johnson, D. (1966). Independence of morphactin and
gibberellin effects upon higher plants. Plant Physiology, 41(11), 1751–1752.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. annualreviews.org [annualreviews.org]

2. The hormone regulatory mechanism underlying parthenocarpic fruit formation in tomato -
PMC [pmc.ncbi.nlm.nih.gov]

3. m.youtube.com [m.youtube.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://link.springer.com/article/10.1007/s00425-003-1052-1
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC541793/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1064718/
https://www.nature.com/articles/s41438-024-01362-7
https://www.annalsoftropicalresearch.com/articles/tomato-fruit-parthenocarpy-and-yield-increase-in-response-to-chlorophenoxyacetic-acid/
https://www.benchchem.com/product/b1219998?utm_src=pdf-custom-synthesis#bc-rfq
https://www.annualreviews.org/doi/pdf/10.1146/annurev.pp.21.060170.002435
https://pmc.ncbi.nlm.nih.gov/articles/PMC11306060/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11306060/
https://m.youtube.com/watch?v=kWJq3VPVgAc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Role and mode of action of morphactins,.pptx [slideshare.net]

5. Induction of parthenocarpy in tomato via specific expression of the rolB gene in the ovary -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Interplays between auxin and GA signaling coordinate early fruit development - PMC
[pmc.ncbi.nlm.nih.gov]

8. CN102511488B - Plant sprouting agent and preparation method thereof - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Application Notes and Protocols for Inducing
Parthenocarpy in Tomatoes with Chlorflurecol]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1219998/docs#application-notes-and-protocols-
for-inducing-parthenocarpy-in-tomatoes-with-chlorflurecol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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